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Compound of Interest

Compound Name:
2-[(Butylamino)methyl]-4-

chlorophenol

Cat. No.: B13263946

Get Quote

Executive Summary & Chemical Profile
2-[(Butylamino)methyl]-4-chlorophenol is a bifunctional molecule containing a phenolic ring

and a secondary aliphatic amine. This structural combination dictates a specific safety profile:

the phenol moiety confers systemic toxicity and environmental persistence, while the amine

group introduces alkalinity and corrosivity.

When a specific Safety Data Sheet (SDS) for a niche intermediate is unavailable, Prudent

Practices in the Laboratory dictates that you must manage the substance based on its most

hazardous functional groups. Therefore, this guide treats the substance as a Toxic, Corrosive,

Halogenated Organic Compound.
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Property Value / Characteristic Operational Implication

Primary Hazard Acute Toxicity & Corrosivity
Handle as a severe skin/eye

irritant.[1]

Waste Class Halogenated Organic

DO NOT mix with non-

halogenated solvents (e.g.,

acetone, ethanol) to avoid

elevating disposal costs and

potential reactivity.

pH Nature Amphoteric / Basic

The butylamine group (pKa

~10-11) dominates, making the

molecule basic. Avoid mixing

with strong acids (exothermic).

EPA/RCRA Status Hazardous Waste

Likely triggers D002

(Corrosivity) and requires

treatment as halogenated

waste.

Waste Segregation Logic
Proper segregation is the single most critical step in chemical disposal. Mixing this compound

with incompatible streams can result in heat generation, toxic gas evolution, or regulatory fines.

Decision Matrix: Waste Stream Selection
The following diagram illustrates the logical flow for categorizing this specific chemical waste.
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Waste: 2-[(Butylamino)methyl]-4-chlorophenol

Is the waste Solid or Liquid?

Solid / Precipitate Liquid / Solution

Solid Hazardous Waste
(Label: Toxic, Halogenated)

Double Bag

Is it dissolved in water
or organic solvent?

Aqueous Solution

Water/Buffer

Organic Solvent

DCM, EtOAc, etc.

Check pH
(Amine group is Basic)

Halogenated Organic Waste
(High BTU Incineration)

Segregate

Aqueous Toxic Waste
(DO NOT FLUSH)

Adjust pH to 5-9
if required by EHS

Click to download full resolution via product page

Figure 1: Decision matrix for segregating chlorophenol-amine derivatives. Note that

"Halogenated Organic Waste" is the default high-safety pathway.
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Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA regulations (40 CFR 261) and minimizes personnel

exposure.

Phase 1: Preparation & Container Selection
Why this matters: Chlorinated phenols can permeate certain low-density plastics, and amines

can corrode metal.

Select Container: Use HDPE (High-Density Polyethylene) or Glass (Amber).

Prohibited: Do NOT use metal cans (steel) due to potential corrosion from the amine and

chloride ions.[2]

Secondary Containment: Place the waste container in a polypropylene tray to catch drips.

PPE: Nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[3]

Phase 2: Transfer & Labeling
pH Verification (If liquid): Dip a pH strip into the waste.

Observation: If pH > 10 (highly basic due to butylamine), neutralize cautiously with dilute

acid (e.g., 1M HCl) only if your facility requires neutral pH for pickup. Otherwise, simply

label it as "Basic/Corrosive."

Transfer: Pour waste into the container using a funnel. Do not overfill (leave 10% headspace

for expansion).

Labeling: Affix a hazardous waste tag immediately.[4][5]

Chemical Name: Write full name: "2-[(Butylamino)methyl]-4-chlorophenol".

Constituents: List solvents (e.g., "Dissolved in Dichloromethane 90%").

Hazard Checkboxes: Mark [x] Toxic, [x] Corrosive, [x] Halogenated.
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Phase 3: Storage & Pickup
Segregation: Store in the "Halogenated Solvents" cabinet. Keep away from "Acids" (to

prevent heat generation) and "Oxidizers" (to prevent reaction with the amine).

Cap Tightness: Ensure the cap is screwed on tightly to prevent volatile emissions of the

chlorophenol.

Request Pickup: Contact your EHS department.[4][6] Do not accumulate more than 55

gallons (or your lab's specific satellite accumulation limit).[2]

Emergency Response: Spill Management
In the event of a spill, the dual toxicity/corrosivity requires immediate, disciplined action.

Assess Volume & Danger
(<100mL vs >1L)

Evacuate Area
Alert EHSLarge/Unsafe

Don PPE:
Resp Protection + Nitrile

Small/Safe
Contain Spill

(Inert Absorbent)
Collect Debris
(Seal in Bag)

Do NOT use paper towels
(Use Vermiculite/Sand)

Label as HazWaste

Click to download full resolution via product page

Figure 2: Workflow for managing spills of toxic/corrosive organic intermediates.

Critical Spill Note: Do not use standard paper towels for large spills of this compound. The

amine can react with cellulose or other organic absorbents. Use Vermiculite, Sand, or Clay-

based absorbents (Kitty Litter).

Regulatory & Compliance Context
Understanding the "Why" behind the "What" ensures long-term compliance.

EPA RCRA Codes
While this specific molecule may not have a unique "U" or "P" list code, it falls under strict

regulatory categories based on its characteristics:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://pdf.benchchem.com/6380/Application_Notes_and_Protocols_for_Handling_and_Disposal_of_Chlorophenol_Waste.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b13263946/docs?utm_src=pdf-body-img#operational-guide-disposal-handling-of-2-butylamino-methyl-4-chlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13263946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Waste: Likely D002 (Corrosivity) if the pH is >12.5 or <2.0.

Halogenated Solvents: If mixed with spent halogenated solvents (e.g., Methylene Chloride),

it may carry F001/F002 codes.

Toxicity: Chlorophenols are generally regulated under the Clean Water Act. Disposal must be

via high-temperature incineration (often >1000°C) to prevent the formation of dioxins/furans,

which can occur if chlorinated aromatics are burned at low temperatures.

Transport (DOT)
If you must transport this waste between buildings:

Proper Shipping Name: Corrosive liquid, toxic, n.o.s. (contains 2-[(Butylamino)methyl]-4-
chlorophenol) OR Chlorophenols, liquid.

Hazard Class: 8 (Corrosive) or 6.1 (Toxic).

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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